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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Tris(dimethylamino)borane [B(N(CH₃)₂)₃], a versatile reagent in organic synthesis and

materials science. Due to its reactivity, particularly with protic solvents, understanding its

solubility is critical for its effective use and storage. This document outlines its known qualitative

solubility, provides a detailed experimental protocol for quantitative determination, and presents

this information in a clear, structured format for easy reference.

Core Concepts: Solubility Profile
Tris(dimethylamino)borane is a colorless liquid that is qualitatively described as being soluble

in most aprotic organic solvents.[1][2] This solubility is attributed to favorable van der Waals

forces and dipole-dipole interactions between the compound and the solvent.[1] Specific

aprotic solvents in which it is known to be soluble include tetrahydrofuran (THF) and

dimethylformamide (DMF).[1]

Conversely, Tris(dimethylamino)borane reacts readily with protic solvents such as water and

alcohols.[1][2] This reactivity, which leads to the decomposition of the compound, precludes

true dissolution in these media. Therefore, the use of aprotic and anhydrous solvents is

essential when working with this reagent.
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While qualitative descriptions of Tris(dimethylamino)borane's solubility are available, specific

quantitative data is not widely published in readily accessible literature. To address this gap for

research and development purposes, the following table presents hypothetical yet expected

solubility ranges in common aprotic organic solvents at ambient temperature (25 °C). This data

is based on the general behavior of similar organoboron compounds and should be confirmed

experimentally.

Organic Solvent Chemical Formula Solvent Type
Expected Solubility
( g/100 mL) at 25 °C

Tetrahydrofuran (THF) C₄H₈O Aprotic, Ethereal > 50

Dimethylformamide

(DMF)
(CH₃)₂NC(O)H Aprotic, Polar > 50

Toluene C₇H₈ Aprotic, Aromatic > 30

Hexane C₆H₁₄ Aprotic, Nonpolar < 10

Diethyl Ether (C₂H₅)₂O Aprotic, Ethereal > 40

Experimental Protocol for Solubility Determination
The determination of the solubility of Tris(dimethylamino)borane requires stringent anhydrous

and inert atmosphere techniques due to its sensitivity to air and moisture. The following

protocol outlines a reliable method for obtaining quantitative solubility data.

Objective: To determine the concentration of a saturated solution of

Tris(dimethylamino)borane in a given anhydrous organic solvent at a specified temperature.

Materials:

Tris(dimethylamino)borane (high purity)

Anhydrous organic solvent (e.g., THF, distilled from sodium/benzophenone)

Schlenk flasks and other appropriate oven-dried glassware

Inert gas (Argon or Nitrogen) manifold (Schlenk line)
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Thermostatically controlled shaker or stir plate

Gas-tight syringes and needles

Anhydrous filter (e.g., cannula with glass wool plug or a sintered glass filter funnel)

Analytical balance

Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectrometer for

quantification

Methodology:

Preparation of Apparatus:

Thoroughly clean and oven-dry all glassware (e.g., Schlenk flasks, syringes, needles) at

>120 °C for at least 4 hours to remove any adsorbed moisture.

Assemble the glassware while hot and immediately place it under a high vacuum and then

backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.

Sample Preparation:

In a glovebox or under a positive flow of inert gas, add an excess amount of

Tris(dimethylamino)borane to a pre-weighed Schlenk flask. The excess is crucial to

ensure a saturated solution is formed.

Using a cannula or a gas-tight syringe, transfer a known volume of the anhydrous organic

solvent into the Schlenk flask containing the Tris(dimethylamino)borane.

Equilibration:

Seal the Schlenk flask and place it in a thermostatically controlled shaker or on a stir plate

set to the desired temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that

the solution is saturated. Gentle agitation is necessary to facilitate dissolution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1346698?utm_src=pdf-body
https://www.benchchem.com/product/b1346698?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Extraction and Analysis:

After equilibration, cease agitation and allow the undissolved material to settle.

Carefully extract a known volume of the clear, saturated supernatant using a gas-tight

syringe fitted with an anhydrous filter (cannula filter). This is a critical step to avoid

transferring any solid particles.

Transfer the extracted aliquot into a pre-weighed, sealed vial.

Determine the mass of the extracted solution.

Prepare a series of standard solutions of Tris(dimethylamino)borane in the same solvent

with known concentrations.

Analyze the extracted sample and the standard solutions using a calibrated analytical

technique such as GC or NMR to determine the concentration of

Tris(dimethylamino)borane in the saturated solution.

Data Calculation:

Calculate the solubility in g/100 mL using the following formula: Solubility ( g/100 mL) =

(Concentration from analysis [g/mL]) x 100

Experimental Workflow Diagram
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Workflow for Determining the Solubility of Tris(dimethylamino)borane

Prepare Anhydrous Apparatus
(Oven-dry, Inert Atmosphere)

Add Excess Tris(dimethylamino)borane
to Schlenk Flask

Inert Environment

Add Anhydrous Solvent
(Known Volume)

Under Inert Gas

Equilibrate at Constant Temperature
(24-48h with Agitation)

Settle Undissolved Solid

Extract Saturated Supernatant
(Anhydrous Filtration)

Analyze Sample Concentration
(GC or NMR)

Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1346698?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s773797
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4332987.htm
https://www.benchchem.com/product/b1346698#solubility-of-tris-dimethylamino-borane-in-organic-solvents
https://www.benchchem.com/product/b1346698#solubility-of-tris-dimethylamino-borane-in-organic-solvents
https://www.benchchem.com/product/b1346698#solubility-of-tris-dimethylamino-borane-in-organic-solvents
https://www.benchchem.com/product/b1346698#solubility-of-tris-dimethylamino-borane-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

